Cas no 1261750-16-6 (2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261750-16-6
• MF: C₁₂H₈F₃IN₂O
• MW: 380.104405403137
• CID: 4929276
• Update Time: 2025-06-11

2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H8F3IN2O/c13-12(14,15)19-10-4-2-1-3-8(10)9-5-7(16)6-18-11(9)17/h1-6H,(H2,17,18)
• InChI Key： JAEKKXKPFAOOHP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 4
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261750-16-6)

2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 1261750-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, including the presence of an amino group, an iodine substituent, and a trifluoromethoxyphenyl moiety, contribute to its distinctive chemical properties and biological functions.

The synthesis and application of 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The compound’s structure allows for modifications that can enhance its binding affinity to biological targets, making it a valuable intermediate in the synthesis of small-molecule drugs. Researchers have explored its potential in various therapeutic areas, including oncology, inflammation, and neurology, where its molecular framework can be tailored to interact with specific disease-related pathways.

In the realm of drug discovery, the iodine substituent in 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine plays a crucial role in enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures that mimic natural bioactive compounds or exhibit novel pharmacological effects. The trifluoromethoxy group further enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design for improving oral bioavailability and reducing degradation rates in vivo.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine interacts with biological targets at the molecular level. These studies have revealed that the compound can bind to enzymes and receptors with high specificity, suggesting its potential as a lead compound for drug development. For instance, research has indicated that derivatives of this molecule may inhibit kinases involved in cancer progression or modulate inflammatory responses by interacting with transcription factors.

The pharmaceutical industry has shown particular interest in leveraging the structural versatility of 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine to develop targeted therapies. By incorporating this scaffold into drug candidates, scientists aim to achieve higher efficacy and reduced side effects compared to existing treatments. Preclinical studies have demonstrated promising results in animal models, where modified versions of this compound have shown therapeutic activity against various diseases. These findings underscore the importance of 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine as a building block for innovative drug discovery programs.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms, such as those in the trifluoromethoxy group of 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine, confers unique physicochemical properties that can significantly influence drug behavior. Fluoro-substituents are known to enhance metabolic stability, improve binding affinity, and increase bioavailability, making them indispensable in modern drug design. The combination of these attributes with the pyridine core makes this compound particularly attractive for developing next-generation therapeutics.

In conclusion, 2-Amino-5-iodo-3-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261750-16-6) represents a significant advancement in pharmaceutical chemistry. Its structural features and functional groups provide a versatile platform for creating novel drugs with enhanced efficacy and minimal toxicity. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.